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Abstract

G protein-coupled receptor 84 (GPR84) is an emerging therapeutic target with significant
implications in a variety of inflammatory and immune-mediated diseases. Primarily expressed
on the surface of immune cells, including macrophages, neutrophils, and microglia, GPR84
acts as a sensor for medium-chain fatty acids, triggering a cascade of intracellular events that
modulate the innate immune response. This technical guide provides a comprehensive
overview of the function of GPR84 in immune cell activation, detailing its signaling pathways,
impact on cellular functions, and the experimental methodologies used to elucidate its role. The
information presented herein is intended to serve as a valuable resource for researchers,
scientists, and drug development professionals working to understand and therapeutically
target GPR84.

Introduction

GPR84, a Gai-coupled G protein-coupled receptor (GPCR), has garnered considerable
attention for its pro-inflammatory functions. Its expression is significantly upregulated in
immune cells in response to inflammatory stimuli, suggesting a pivotal role in amplifying
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inflammatory responses. Activation of GPR84 by its endogenous ligands, primarily medium-
chain fatty acids (MCFAs) with carbon chain lengths of 9-14, or synthetic agonists, initiates a
signaling cascade that influences a range of cellular activities, including cytokine and
chemokine production, phagocytosis, and chemotaxis. This guide will delve into the molecular
mechanisms underlying GPR84-mediated immune cell activation, present quantitative data on
its functional effects, and provide detailed protocols for key experimental assays.

GPR84 Expression and Regulation in Immune Cells

GPR84 expression is predominantly found in hematopoietic tissues, with high levels in bone
marrow, spleen, and lung. Within the immune system, it is highly expressed in myeloid-derived
cells such as monocytes, macrophages, neutrophils, and microglia.

Upregulation by Pro-inflammatory Stimuli:

The expression of GPR84 is dynamically regulated, with a marked increase under pro-
inflammatory conditions. In macrophages and microglia, exposure to lipopolysaccharide (LPS),
a component of the outer membrane of Gram-negative bacteria, and pro-inflammatory
cytokines like tumor necrosis factor (TNF) and interleukin-1 (IL-1), leads to a significant and
sustained upregulation of GPR84 mRNA. This upregulation suggests a feed-forward
mechanism where an initial inflammatory insult enhances the cell's sensitivity to GPR84
ligands, thereby amplifying the subsequent inflammatory response.

GPR84 Signaling Pathways in Immune Cell
Activation

Upon ligand binding, GPR84 couples to pertussis toxin-sensitive Gai/o proteins, leading to the
inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (CAMP) levels. This
initial event triggers several downstream signaling cascades that are crucial for its pro-
inflammatory effects.

Key Signaling Cascades:

» PI3K/Akt Pathway: Activation of GPR84 leads to the phosphorylation and activation of Akt
(also known as protein kinase B). The PI3K/Akt pathway is a central regulator of cell survival,
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proliferation, and metabolism, and its activation in immune cells can contribute to their
inflammatory functions.

o MAPK/ERK Pathway: The extracellular signal-regulated kinase (ERK) pathway, a component
of the mitogen-activated protein kinase (MAPK) cascade, is also activated downstream of
GPR84. Phosphorylation of ERK1/2 is a key event in the transmission of extracellular signals
to the nucleus, leading to changes in gene expression.

o NF-kB Pathway: The nuclear factor-kappa B (NF-kB) pathway is a critical regulator of
inflammatory gene expression. GPR84 activation promotes the nuclear translocation of the
p65 subunit of NF-kB, indicating the activation of this pathway.
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Caption: GPR84 signaling pathway in immune cells.

Functional Consequences of GPR84 Activation in
Immune Cells
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The activation of GPR84 on different immune cell types translates into distinct, yet often
synergistic, pro-inflammatory responses.

Macrophages

In macrophages, GPR84 activation serves as a potent enhancer of the inflammatory response,
particularly in cells already primed by inflammatory stimuli like LPS.

o Enhanced Cytokine and Chemokine Secretion: GPR84 agonism significantly boosts the
expression and secretion of pro-inflammatory cytokines such as TNFa, IL-6, and IL-12B, as
well as chemokines including CCL2, CCL5, and CXCL1. This augmented mediator release
contributes to the recruitment and activation of other immune cells to the site of
inflammation.

 Increased Phagocytosis: GPR84 activation enhances the phagocytic capacity of
macrophages, a critical process for clearing pathogens and cellular debris. This effect is
linked to the upregulation of Fcy receptors and is dependent on the GPR84-mediated
signaling cascade.

Neutrophils

Neutrophils are among the first responders to infection and inflammation, and GPR84 plays a
key role in their function.

o Chemotaxis: GPR84 activation induces neutrophil chemotaxis, guiding these cells toward the
source of inflammation.

o Reactive Oxygen Species (ROS) Production: In primed neutrophils, GPR84 agonism can
trigger the production of ROS, which are essential for killing pathogens but can also
contribute to tissue damage if not properly regulated.

» Degranulation: GPR84 activation can lead to the release of granular contents from
neutrophils, further contributing to the inflammatory milieu.

Microglia

As the resident immune cells of the central nervous system (CNS), microglia expressing
GPR84 are implicated in neuroinflammatory processes.
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» Activation and Morphological Changes: GPR84 expression is strongly induced in microglia
during neuroinflammatory conditions such as endotoxemia and experimental autoimmune
encephalomyelitis (EAE). GPR84 agonists can induce membrane ruffling and changes in
microglial motility.

e Regulation of Neuroinflammation: GPR84's role in neuroinflammation is complex. While its
expression is associated with microglial activation, the direct impact on pro-inflammatory
cytokine release from microglia is less clear and may be context-dependent.

Quantitative Data on GPR84 Function

The following tables summarize quantitative data from key studies, illustrating the impact of
GPR84 activation on immune cell functions.

Table 1: Effect of GPR84 Agonist (6-OAU) on Cytokine and Chemokine mRNA Expression in
LPS-Primed Mouse Bone Marrow-Derived Macrophages (BMDMSs)

Fold Change (6-OAU vs. Vehicle) at 60

Gene .
min
Tnfa ~2.5
-6 ~3.0
Ccl2 ~2.0

Data adapted from Recio et al., 2018. Values are approximate and represent the peak fold
change observed.

Table 2: Effect of GPR84 Agonist (6-OAU) on Cytokine and Chemokine Protein Secretion from
LPS-Primed Mouse BMDMs
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Protein Concentration (pg/mL) - Concentration (pg/mL) - 6-
Vehicle OAU (240 min)

TNFa ~2000 4000

e ~1500 ~3000

ccL2 ~1000 2000

Data adapted from Recio et al., 2018. Values are approximate.

Table 3: Effect of GPR84 Activation on Neutrophil Chemotaxis

Treatment Chemotactic Index
Vehicle 1.0
6-OAU (10 pM) ~25

Data adapted from Suzuki et al., 2013. The chemotactic index is a relative measure of cell
migration.

Experimental Protocols

This section provides detailed methodologies for key experiments used to study GPR84
function.

Macrophage Culture and Polarization

Objective: To generate and polarize bone marrow-derived macrophages (BMDMs) for
subsequent GPR84 functional assays.

Protocol:
¢ Isolate bone marrow cells from the femurs and tibias of mice.

o Culture the cells for 7 days in DMEM supplemented with 10% fetal bovine serum (FBS), 1%
penicillin/streptomycin, and 20% L929-conditioned medium (as a source of M-CSF).
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To polarize the BMDMs, replace the medium with fresh medium containing either 100 ng/mL
LPS and 20 ng/mL IFN-y for M1 (pro-inflammatory) polarization or 20 ng/mL IL-4 for M2
(alternatively activated) polarization.

Incubate for 24 hours before proceeding with functional assays.

Western Blotting for GPR84 Signaling Pathway
Activation

Objective: To detect the phosphorylation of Akt and ERK as a measure of GPR84 signaling

activation.

Protocol:

Seed LPS-primed BMDMs in 6-well plates.
Starve the cells in serum-free medium for 4 hours.

Treat the cells with a GPR84 agonist (e.g., 1 M 6-OAU) for various time points (e.g., 0, 5,
15, 30, 60 minutes).

Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.
Determine protein concentration using a BCA assay.

Separate 20-30 ug of protein per lane on a 10% SDS-PAGE gel.

Transfer the proteins to a PVDF membrane.

Block the membrane with 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween 20
(TBST) for 1 hour at room temperature.

Incubate the membrane overnight at 4°C with primary antibodies against phospho-Akt
(Serd73) and phospho-ERK1/2 (Thr202/Tyr204), diluted in 5% BSA in TBST.

Wash the membrane three times with TBST.

Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
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e Wash the membrane three times with TBST.
» Detect the signal using an enhanced chemiluminescence (ECL) substrate.

 Strip the membrane and re-probe for total Akt, total ERK, and a loading control (e.g., B-
actin).
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Caption: Experimental workflow for analyzing GPR84 signaling.

Cell Preparation

Isolate Bone Marrow
from Mice

:

Culture with M-CSF
for 7 days

A4

Prime with LPS
(100 ng/mL, 2h)

Treatment

Treat with GPR84 Agonist
(e.g., 1 pM 6-OAU)
for various time points

Ana; l’ysis

Lyse Cells

A

Protein Quantification

:

SDS-PAGE

:

Western Blot

Incubate with
Primary Antibodies
(p-Akt, p-ERK)

Incubate with
HRP-conjugated
Secondary Antibodies

Chemiluminescence
Detection

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 9/13

Tech Support


https://www.benchchem.com/product/b15623119/docs?utm_src=pdf-body-img#gpr84-a-key-modulator-of-immune-cell-activation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Macrophage Phagocytosis Assay

Objective: To quantify the effect of GPR84 activation on the phagocytic capacity of
macrophages.

Protocol:

Culture BMDMs in a 96-well plate.

Prime the cells with 100 ng/mL LPS for 2 hours.

Pre-treat the cells with a GPR84 agonist (e.g., 1 uM 6-OAU) or vehicle for 30 minutes.

Add pHrodo™ E. coli BioParticles™ (a pH-sensitive fluorescent dye-labeled bacterial
particle) to the wells.

Incubate for 2 hours at 37°C.

Measure the fluorescence intensity using a plate reader. An increase in fluorescence
indicates phagocytosis, as the pHrodo dye fluoresces brightly in the acidic environment of
the phagosome.

Normalize the fluorescence readings to a no-cell control.

Neutrophil Chemotaxis Assay

Objective: To assess the chemotactic response of neutrophils to GPR84 agonists.
Protocol:

Isolate neutrophils from human peripheral blood or mouse bone marrow.
Resuspend the neutrophils in a suitable assay buffer.

Use a multi-well chemotaxis chamber (e.g., a Boyden chamber) with a porous membrane
(e.g., 3-5 um pore size).

Add the GPR84 agonist (e.g., 10 uM 6-OAU) or a chemoattractant control (e.g., fMLP) to the
lower wells of the chamber.
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e Add the neutrophil suspension to the upper wells.
 Incubate the chamber at 37°C for 1-2 hours.

 Remove the membrane, fix, and stain the cells that have migrated to the lower side of the
membrane.

o Count the migrated cells in several high-power fields under a microscope.

o Calculate the chemotactic index by dividing the number of cells that migrated in response to
the agonist by the number of cells that migrated in response to the vehicle control.

The Role of GPR84 in Disease and as a Therapeutic
Target

The pro-inflammatory functions of GPR84 have implicated it in the pathophysiology of a range
of diseases, making it an attractive target for therapeutic intervention.

¢ Inflammatory Diseases: Given its role in amplifying inflammation, GPR84 antagonists are
being investigated for the treatment of inflammatory conditions such as inflammatory bowel
disease (IBD), rheumatoid arthritis, and acute lung injury.

» Neuroinflammatory Disorders: The upregulation of GPR84 in microglia in conditions like
multiple sclerosis and Alzheimer's disease suggests that targeting GPR84 could be a
strategy to modulate neuroinflammation.

o Metabolic Diseases: GPR84 is also expressed in adipocytes and is implicated in metabolic
inflammation associated with obesity and type 2 diabetes.

o Cancer: Emerging evidence suggests a role for GPR84 in the tumor microenvironment,
where it may influence the function of tumor-associated macrophages.

The development of potent and selective GPR84 agonists and antagonists is an active area of
research. These pharmacological tools are not only crucial for further dissecting the biological
functions of the receptor but also hold promise as future therapeutics.

Conclusion
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GPR84 is a key immune-metabolic receptor that plays a significant role in the activation of
macrophages, neutrophils, and microglia. Its ability to amplify inflammatory responses through
the activation of well-defined signaling pathways highlights its importance in the innate immune
system. The quantitative data and detailed experimental protocols provided in this guide offer a
solid foundation for researchers and drug development professionals to further explore the
biology of GPR84 and to develop novel therapeutic strategies targeting this important receptor.
Continued research into the nuances of GPR84 signaling and its role in various disease
contexts will undoubtedly pave the way for innovative treatments for a host of inflammatory and
immune-mediated disorders.

o To cite this document: BenchChem. [GPR84: A Key Modulator of Immune Cell Activation].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623119/docs#gpr84-a-key-modulator-of-immune-
cell-activation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

